Cas no 1353970-06-5 (2-Chloro-1-[3-(isopropyl-Methyl-aMino)-piperidin-1-yl]-ethanone)

• Product Name: 2-Chloro-1-[3-(isopropyl-Methyl-aMino)-piperidin-1-yl]-ethanone
• CAS No: 1353970-06-5
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• MDL: MFCD21096573
• CID: 4587849
• Update Time: 2025-10-29

2-Chloro-1-[3-(isopropyl-Methyl-aMino)-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[3-(isopropyl-Methyl-aMino)-piperidin-1-yl]-ethanone

• MDL： MFCD21096573
• Inchi： 1S/C11H21ClN2O/c1-9(2)13(3)10-5-4-6-14(8-10)11(15)7-12/h9-10H,4-8H2,1-3H3
• InChI Key： ISZDHOCTLDNAGB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(N(C)C(C)C)C1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Chloro-1-[3-(isopropyl-Methyl-aMino)-piperidin-1-yl]-ethanone

2-Chloro-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone (CAS No. 1353970-06-5)

The compound 2-Chloro-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone, identified by the CAS registry number CAS No. 1353970-06-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino ketones and features a piperidine ring substituted with an isopropyl-methyl amino group and a chlorine atom at the second position of the ethanone moiety.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, often involving nucleophilic substitutions and amine alkylation reactions. The structure of 2-Chloro-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone has been extensively studied, revealing its unique electronic properties and reactivity patterns. These properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a building block for constructing bioisosteres and analogs with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that modifying the substituents on the piperidine ring can significantly influence the compound's solubility, permeability, and metabolic stability. Such findings underscore the importance of CAS No. 1353970-06-5 in rational drug design.

In addition to its role in drug development, 2-Chloro-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Recent research highlights its potential in catalysis, where it can act as a chiral auxiliary or a directing group in asymmetric synthesis.

The physical properties of this compound, including its melting point, boiling point, and solubility, have been characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These properties are critical for understanding its behavior under various reaction conditions and for optimizing its synthesis on an industrial scale.

In conclusion, CAS No. 1353970-06-5, or 2-Chloro-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.